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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of high-purity 4-Amino-1-
benzylpiperidine (CAS No. 50541-93-0), a key building block in pharmaceutical research and
development. This document outlines commercial suppliers, quantitative specifications,
detailed experimental protocols, and relevant biological pathways to support its application in
drug discovery, particularly for agents targeting the central nervous system (CNS).

Commercial Availability and Specifications

High-purity 4-Amino-1-benzylpiperidine is available from several reputable chemical
suppliers. The quality and purity of the compound are critical for reproducible research and the
synthesis of active pharmaceutical ingredients (APIs). Below is a comparative table of
specifications from prominent suppliers. While purity levels are consistently high, researchers
should always request a lot-specific Certificate of Analysis (CoA) for detailed impurity profiles.
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Purity ) Molecular
. o Analytical Appearan CAS Molecular .
Supplier Specificat Weight (
. Method ce Number Formula
ion g/mol)
Sigma- o 50541-93-
] 298% GC Liquid Ci12H1sN:2 190.28
Aldrich 0
Clear
Thermo GC, colorlessto  50541-93-
S >97.5% o ) Ci12H1sN:2 190.29
Scientific Titration light yellow 0
liquid
Colorless
to slightly
Chem- yellow to 50541-93-
298% GC _ C12H1sN2 190.29
Impex slightly 0
orange
clear liquid
Santa Cruz 50541-93-
) N/A N/A N/A Ci2H1sN2 190.28
Biotech 0

Note: "N/A" indicates that the information is not readily available on the supplier's public-facing

documentation and a direct inquiry or CoA is required.[1]

Synthesis and Purification

4-Amino-1-benzylpiperidine is a synthetic compound not known to be found in nature.[2] The

most common and industrially scalable method for its synthesis is the reductive amination of 1-

benzyl-4-piperidone.[2]

Experimental Protocol: Synthesis via Reductive
Amination

This protocol describes the synthesis of 4-Amino-1-benzylpiperidine from 1-benzyl-4-

piperidone using sodium triacetoxyborohydride as the reducing agent.

Materials:
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e 1-benzyl-4-piperidone

e Ammonium acetate

e Sodium triacetoxyborohydride (NaBH(OAC)3)

e 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NacCl solution)

e Anhydrous sodium sulfate (Naz2S0Oa4) or magnesium sulfate (MgSOa4)
o Ethyl acetate (for extraction)

» Methanol or Tetrahydrofuran[2]

Procedure:

e In a round-bottom flask, dissolve 1-benzyl-4-piperidone (1.0 equivalent) and a suitable
ammonia source, such as ammonium acetate (2.0-3.0 equivalents), in an anhydrous solvent
like DCE.[3]

 To this stirred solution, add sodium triacetoxyborohydride (1.2-1.5 equivalents) portion-wise
at room temperature. The mild nature of this reducing agent prevents the reduction of the
starting ketone.[3]

 Allow the reaction mixture to stir at room temperature for 12 to 24 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).[3]

» Upon completion, quench the reaction by slowly adding a saturated aqueous solution of
NaHCO:s.

o Transfer the mixture to a separatory funnel and extract the aqueous layer three times with
ethyl acetate.
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» Combine the organic layers, wash with brine, and dry over anhydrous Na2SOa.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purification Protocol

The crude 4-Amino-1-benzylpiperidine is typically a colorless to pale yellow oil or solid.[2]
Purification is achieved by vacuum distillation.[4] For storage, it is recommended to keep the
compound under a nitrogen atmosphere as it can absorb atmospheric CO2.[4]

+ NH4OAc P p
G-benzyl-4-piperidone CizH1sNO )— + NaBH(OAc)z ngh-l:(’:gg/oli)’roduct

(Reductive Amination)

Vacuum
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Caption: Synthetic route to 4-Amino-1-benzylpiperidine.

Quality Control Workflow

Ensuring the purity and identity of 4-Amino-1-benzylpiperidine is essential. A typical quality
control workflow involves a series of analytical tests to confirm the structure and quantify the
purity and impurity levels.

Key Analytical Experiments

e Gas Chromatography (GC): This is the primary method used by most suppliers to determine
the purity of the final product.[5][6] A suitable capillary column (e.g., HP-5 or equivalent) is
used with a flame ionization detector (FID). The percentage purity is calculated based on the
relative peak area of the main component.

« Titration: A non-aqueous potentiometric titration with a standardized acid, such as perchloric
acid (HCIOa4), can be used to determine the assay of the basic amine.[6] This provides a
guantitative measure of the total base content.

o Spectroscopy (FTIR & NMR):
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o Fourier-Transform Infrared Spectroscopy (FTIR): The IR spectrum is used for identity
confirmation by matching the spectrum of the sample to that of a reference standard. Key
absorptions include N-H stretching of the primary amine and C-H stretching of the
aromatic and aliphatic groups.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy
provide detailed structural confirmation. The chemical shifts, splitting patterns, and
integrations of the proton signals, along with the number and shifts of the carbon signals,
must be consistent with the structure of 4-Amino-1-benzylpiperidine.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for
identifying and quantifying any non-volatile impurities that may not be detected by GC. The
mass spectrometer confirms the molecular weight of the parent compound and helps in the
structural elucidation of unknown impurities.
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Caption: Quality control workflow for 4-Amino-1-benzylpiperidine.

Applications in Drug Development & Relevant
Signaling

4-Amino-1-benzylpiperidine is a versatile intermediate in the synthesis of CNS-active
compounds, including analgesics and antidepressants.[5] Its piperidine core is a common
scaffold in molecules designed to interact with neurotransmitter receptors.[2]

One notable area of research is the development of ligands for Sigma (o) receptors.[2][7]
Sigma receptors, particularly the sigma-1 (o1) subtype, are unique intracellular chaperone
proteins located at the endoplasmic reticulum-mitochondrion interface. They are implicated in a
wide range of cellular functions, including the modulation of ion channels, calcium signaling,
and intercellular signaling, and are targets for therapeutic intervention in neurological disorders,
pain, and psychiatric conditions.

Derivatives of 4-Amino-1-benzylpiperidine can be synthesized to act as high-affinity ligands
for the o1 receptor. These ligands can modulate the activity of the receptor, which in turn
influences downstream signaling cascades. For example, o1 receptor activation can modulate
the activity of voltage-gated ion channels (like K* channels) and NMDA receptors, ultimately
affecting neuronal excitability and synaptic plasticity. This modulation is a key mechanism
through which these compounds may exert their therapeutic effects in conditions like
neuropathic pain or depression.
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Caption: Role in modulating o1 receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-1-benzylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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